Cas no 16344-67-5 (Propanedinitrile, (1-methyl-2(1H)-pyridinylidene)-)

• Product Name: Propanedinitrile, (1-methyl-2(1H)-pyridinylidene)-
• CAS No: 16344-67-5
• MF: C₉H₇N₃
• MW: 157.171981096268
• CID: 1342990
• Update Time: 2024-08-17

Propanedinitrile, (1-methyl-2(1H)-pyridinylidene)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, (1-methyl-2(1H)-pyridinylidene)-
• Propanedinitrile, 2-(1-methyl-2(1H)-pyridinylidene)-

• Inchi： 1S/C9H7N3/c1-12-5-3-2-4-9(12)8(6-10)7-11/h2-5H,1H3
• InChI Key： LFSGHZHZNLDXPH-UHFFFAOYSA-N
• SMILES： C(#N)/C(=C1\N(C)C=CC=C\1)/C#N

Computed Properties

• Exact Mass: 157.064
• Monoisotopic Mass: 157.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.183±0.06 g/cm3(Predicted)
• Melting Point: 205 °C
• Boiling Point: 226.0±40.0 °C(Predicted)
• pka: -6.14±0.20(Predicted)